Cas no 2287315-57-3 (1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile)

• Product Name: 1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile
• CAS No: 2287315-57-3
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 6399681
• PubChem ID: 165738268
• Update Time: 2025-05-21

1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile
• EN300-6749323
• 2287315-57-3

• Inchi： 1S/C13H14N4O/c14-8-10-4-5-12-13(7-10)17(16-15-12)9-11-3-1-2-6-18-11/h4-5,7,11H,1-3,6,9H2
• InChI Key： PFRDMMXAYMTYFG-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C2C=C(C#N)C=CC=2N=N1

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile

1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile

The compound 1-[(oxan-2-yl)methyl]-1H-1,2,3-benzotriazole-6-carbonitrile (CAS No: 2287315-57-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzotriazole ring system with a cyano group and an oxane-derived substituent. The benzotriazole moiety is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in corrosion inhibition and catalysis.

Recent studies have highlighted the potential of benzotriazole derivatives in advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. The incorporation of the oxane group in this compound introduces additional flexibility and solubility, enhancing its compatibility with polymer matrices. This makes it an attractive candidate for use in high-performance polymers and composites.

The synthesis of 1H-benzotriazole derivatives has been a topic of extensive research, with chemists exploring various routes to optimize yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This method has been successfully applied to the preparation of 1H-benzotriazole derivatives, including the compound in question.

In terms of applications, benzotriazole-based compounds are widely used as corrosion inhibitors in the automotive and aerospace industries. The ability of these compounds to form protective films on metal surfaces has been extensively studied, with recent findings suggesting that the presence of the oxane group enhances adhesion properties. This makes CAS No 2287315-57-3 a promising candidate for next-generation anti-corrosion coatings.

The toxicological profile of benzotriazole derivatives has also been a focus of recent research. Studies indicate that these compounds exhibit low toxicity when used at recommended levels, making them suitable for industrial applications. However, further investigations are needed to fully understand their long-term environmental impact.

In conclusion, 1H-benzotriazole derivatives, particularly CAS No 2287315-57-3, represent a class of compounds with diverse applications and significant potential for innovation in materials science and chemistry.